14-hydroxyestradiol
14-hydroxyestradiol
Brand Name:
Vulcanchem
CAS No.:
16288-09-8
VCID:
VC0096076
InChI:
InChI=1S/C18H24O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-16,19-21H,2,5-9H2,1H3/t14-,15-,16+,17-,18-/m1/s1
SMILES:
CC12CCC3C(C1(CCC2O)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H24O3
Molecular Weight:
288.4 g/mol
14-hydroxyestradiol
CAS No.: 16288-09-8
Natural Products
VCID: VC0096076
Molecular Formula: C18H24O3
Molecular Weight: 288.4 g/mol
| CAS No. | 16288-09-8 |
|---|---|
| Product Name | 14-hydroxyestradiol |
| Molecular Formula | C18H24O3 |
| Molecular Weight | 288.4 g/mol |
| IUPAC Name | (8R,9S,13R,14R,17S)-13-methyl-7,8,9,11,12,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,14,17-triol |
| Standard InChI | InChI=1S/C18H24O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-16,19-21H,2,5-9H2,1H3/t14-,15-,16+,17-,18-/m1/s1 |
| Standard InChIKey | RNAMCOMPBVHJSV-UYTYNIKBSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@]1(CC[C@@H]2O)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1(CCC2O)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1(CCC2O)O)CCC4=C3C=CC(=C4)O |
| Synonyms | 14-hydroxyestradiol 14-hydroxyestradiol, (14xi,17beta)-isome |
| PubChem Compound | 66843 |
| Last Modified | Nov 11 2021 |
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